Cas no 2168372-28-7 (5-(cyclohex-1-en-1-yl)pyridine-2-carbaldehyde)

• Product Name: 5-(cyclohex-1-en-1-yl)pyridine-2-carbaldehyde
• CAS No: 2168372-28-7
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 5896701
• PubChem ID: 165566027
• Update Time: 2025-05-21

5-(cyclohex-1-en-1-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(cyclohex-1-en-1-yl)pyridine-2-carbaldehyde
• EN300-1586340
• 2168372-28-7

• Inchi： 1S/C12H13NO/c14-9-12-7-6-11(8-13-12)10-4-2-1-3-5-10/h4,6-9H,1-3,5H2
• InChI Key： DDAVAPUMLJZRFY-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(C=N1)C1=CCCCC1

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30Ų

Additional information on 5-(cyclohex-1-en-1-yl)pyridine-2-carbaldehyde

5-(Cyclohex-1-en-1-yl)Pyridine-2-Carbaldehyde: A Comprehensive Overview

The compound 5-(cyclohex-1-en-1-yl)pyridine-2-carbaldehyde, with the CAS number 2168372-28-7, is a fascinating organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of pyridine derivatives, which are known for their aromaticity and versatility in chemical reactions. The molecule consists of a pyridine ring substituted with a cyclohexene group at the 5-position and an aldehyde group at the 2-position, making it a valuable compound for both academic research and industrial applications.

5-(Cyclohex-1-en-1-yl)pyridine-2-carbaldehyde has been extensively studied for its role in organic synthesis. The presence of the aldehyde group at the 2-position allows for various condensation reactions, such as the formation of imines and enones, which are crucial in the construction of complex molecular frameworks. Recent studies have highlighted its utility in synthesizing bioactive compounds, including potential drug candidates. For instance, researchers have explored its ability to act as a precursor for the synthesis of heterocyclic compounds, which are often found in pharmaceuticals and agrochemicals.

The cyclohexene ring attached to the pyridine moiety introduces additional complexity and reactivity to the molecule. The conjugation between the pyridine ring and the cyclohexene group enhances the compound's electronic properties, making it an attractive substrate for photochemical reactions. In one notable study, 5-(cyclohex-1-en-1-yl)pyridine-2-carbaldehyde was used as a building block in the synthesis of fluorescent materials. The resulting compounds exhibited excellent photoluminescence properties, suggesting their potential application in optoelectronic devices.

Another area where 5-(cyclohex-1-en-1-yl)pyridine-2-carbaldehyde has shown promise is in catalytic chemistry. The molecule's ability to coordinate with metal ions has been exploited in designing organocatalysts for asymmetric synthesis. Recent advancements have demonstrated its effectiveness in promoting enantioselective aldol reactions, which are fundamental in organic synthesis. This highlights its role as a versatile catalyst precursor with applications in both academic and industrial settings.

In terms of biological activity, 5-(cyclohex-1-en-1-yl)pyridine-2-carbaldehyde has been investigated for its potential as an antimicrobial agent. Studies have shown that certain derivatives of this compound exhibit potent activity against Gram-positive bacteria and fungi. The aldehyde group plays a critical role in this activity by interacting with bacterial cell membranes and disrupting their integrity. These findings underscore its potential as a lead compound for developing new antibiotics, particularly in light of the growing resistance to conventional drugs.

Moreover, 5-(cyclohex-1-en-1-yli)pyridine carbaldehyde has been utilized in green chemistry initiatives. Its ability to undergo efficient transformations under mild conditions aligns with sustainable chemical practices. For example, researchers have employed this compound in solvent-free conditions to synthesize valuable intermediates for pharmaceuticals. This approach not only reduces environmental impact but also enhances reaction efficiency, making it a promising avenue for future research.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of 5-(cyclohexenyl)pyridine carbaldehyde derivatives. Quantum mechanical calculations have revealed that the conjugation between the pyridine ring and the aldehyde group significantly influences the molecule's electronic properties. These insights have facilitated the design of more efficient synthetic routes and improved understanding of its reactivity patterns.

In conclusion, 5-(cyclohexenyl)pyridin carbaldehyd is a multifaceted compound with diverse applications across various disciplines. Its unique structure enables it to serve as a valuable building block in organic synthesis, catalysis, material science, and pharmacology. As research continues to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in both academic research and industrial innovation.